Cas no 2229681-11-0 (3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-enal)

• Product Name: 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-enal
• CAS No: 2229681-11-0
• MF: C₉H₁₄O₃S
• MW: 202.270661830902
• CID: 5842482
• PubChem ID: 165639254
• Update Time: 2025-10-29

3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-enal
• EN300-2005724
• 2229681-11-0

• Inchi： 1S/C9H14O3S/c1-9(2)8(4-3-6-10)5-7-13(9,11)12/h3-4,6,8H,5,7H2,1-2H3/b4-3+
• InChI Key： MKWREJFPTGEKRN-ONEGZZNKSA-N
• SMILES： S1(CCC(/C=C/C=O)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 202.06636548g/mol
• Monoisotopic Mass: 202.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.6Ų

Additional information on 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-enal

Introduction to 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-enal (CAS No. 2229681-11-0)

3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-enal, identified by its Chemical Abstracts Service (CAS) number 2229681-11-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its unique structural features, which include a thiolan ring system and an α,β-unsaturated aldehyde moiety. The presence of these functional groups imparts distinct chemical reactivity and biological potential, making it a valuable candidate for further exploration in drug discovery and molecular engineering.

The thiolan ring in this molecule is a cyclic structure incorporating sulfur, which is known for its ability to participate in various coordination and redox processes. This feature is particularly relevant in the context of developing novel therapeutic agents that interact with biological targets via sulfur-containing moieties. The dioxo group, on the other hand, introduces oxygen atoms into the ring, enhancing the compound's polarity and potentially influencing its solubility and metabolic stability. Together, these structural elements contribute to the compound's overall chemical profile and its suitability for diverse applications.

The α,β-unsaturated aldehyde functionality at the propenyl position is another critical aspect of this compound. Aldehydes are well-known for their reactivity in forming Schiff bases and other condensation products, which are widely utilized in medicinal chemistry for their biological activity. The conjugation of the aldehyde group with the thiolan ring system may lead to novel electronic properties and interactions with biological macromolecules. This dual functionality makes 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-enal a promising scaffold for designing molecules with tailored pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such complex molecules with greater accuracy. Studies have shown that the thiolan ring can act as a scaffold for developing antimicrobial agents due to its ability to disrupt bacterial cell membranes. Additionally, the dioxo group may enhance binding affinity to specific protein targets by introducing hydrogen bonding opportunities. These insights are derived from large-scale virtual screening efforts that have identified similar compounds as potential leads for treating infectious diseases and inflammatory conditions.

In vitro investigations have begun to uncover the biological relevance of this compound. Initial studies suggest that 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-enal exhibits inhibitory activity against certain enzymes implicated in metabolic disorders. The thiolan moiety appears to interact with cysteine residues in these enzymes, modulating their activity in a concentration-dependent manner. Furthermore, preliminary pharmacokinetic studies indicate that the compound has reasonable bioavailability when administered orally, suggesting its potential for further development into an oral therapeutic agent.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The construction of the thiolan ring requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cyclizations and organometallic cross-coupling reactions, have been employed to achieve this goal. The introduction of the dioxo group can be accomplished through oxidation reactions using appropriate oxidizing agents. These synthetic strategies highlight the importance of modern chemical techniques in accessing complex molecular architectures like 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-enal.

The versatility of this compound as a building block for drug discovery is further underscored by its ability to undergo functionalization at multiple sites. For instance, the aldehyde group can be converted into other functional moieties such as carboxylic acids or esters through oxidation or esterification reactions. Similarly, the thiolan ring can be modified by introducing substituents that alter its electronic properties or improve its binding affinity to biological targets. Such modifications are essential for optimizing lead compounds during the drug development process.

Future research directions may explore the use of 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-enal as a starting material for exploring novel chemical space. By combining it with other heterocyclic systems or appending different substituents, chemists can generate libraries of derivatives with diverse biological activities. High-throughput screening techniques coupled with structure/activity relationship (SAR) studies will be instrumental in identifying promising candidates for further optimization.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel molecular entities like 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-y]propenl). Predictive models can analyze large datasets to predict properties such as binding affinity and metabolic stability before experimental validation is performed. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods. As computational power continues to grow, such tools will become increasingly indispensable in modern pharmaceutical research.

In conclusion, 3-(2 22 dimethy l 11 dioxo 11lambda6thiolan 33 yl ) prop 22 enal ( CAS No . 2229681110 ) represents an exciting opportunity for innovation in medicinal chemistry . Its unique structural features , combined with recent advances in synthetic methodologies and computational biology , position it as a valuable asset i n drug development efforts . Further exploration o f its biological potential and synthetic versatility promises t o yield novel therapeutic agents that address unmet medical needs . p >